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Compound of Interest

Compound Name: 2-Chloro-4-fluoronicotinamide

Cat. No.: B12975278

Technical Monograph: 2-Chloro-4-
fluoronicotinamide
Executive Summary

2-Chloro-4-fluoronicotinamide (CAS 1823944-18-8) is a trisubstituted pyridine derivative
characterized by a unique "regioselective switch” mechanism. The presence of a highly
reactive fluorine atom at the C4 position, distinct from the chlorine at C2, allows for sequential
nucleophilic aromatic substitution (

) and metal-catalyzed cross-coupling reactions. This orthogonal reactivity makes it an
indispensable building block for diversifying chemical libraries in drug discovery.

Chemical Identity & Identifiers

The following table consolidates the verified identifiers for this compound to ensure precision in
procurement and database integration.
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Identifier Type Value

Chemical Name 2-Chloro-4-fluoronicotinamide

IUPAC Name 2-chloro-4-fluoropyridine-3-carboxamide
CAS Number 1823944-18-8

Molecular Formula

Molecular Weight 174.56 g/mol
SMILES NC(=0)clc(Clhnc(cclF)
(Predicted) GXDFQGOVWALHAS-
InChl Key ] )
UHFFFAOYSA-N (derived from acid precursor)
MDL Number MFCD28968646 (varies by vendor)
Structure Class Halogenated Pyridine Carboxamide

Synthetic Pathways & Manufacturing

The synthesis of 2-Chloro-4-fluoronicotinamide is typically achieved through the activation of
its carboxylic acid precursor. Direct chlorination of the amide is difficult due to regioselectivity
issues; therefore, the pre-functionalized acid is the standard starting material.

Core Synthesis Protocol
Precursor: 2-Chloro-4-fluoronicotinic acid (CAS 929022-76-4)[1]

Step 1: Acid Chloride Formation

» Reagents: Thionyl Chloride (

) or Oxalyl Chloride [
], catalytic DMF.

¢ Solvent: Dichloromethane (DCM) or Toluene.

o Conditions: Reflux under inert atmosphere (
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) for 2—4 hours.

e Mechanism: Conversion of the carboxylic acid (

) to the highly reactive acid chloride (

, CAS 1448155-98-3).

Step 2: Amidation

» Reagents: Aqueous Ammonia (

) or Ammonia gas (

).

o Solvent: THF or 1,4-Dioxane (to solubilize the acid chloride).

e Conditions:

to Room Temperature; exothermic reaction.

» Workup: Removal of solvent, washing with water to remove ammonium salts, and

recrystallization from ethanol/heptane.

Synthetic Workflow Diagram

The following diagram illustrates the conversion logic and intermediate tracking.

2-Chloro-4-fluoronicotinic Acid
(CAS 929022-76-4)

Activation Acid Chloride Intermediate
o (CAS 1448155-98-3)

Amidation _

NH3 (ag) / THE X\
0°C

SOCI2 / DMF (cat.)
Reflux

Click to download full resolution via product page

2-Chloro-4-fluoronicotinamide
(CAS 1823944-18-8)

© 2026 BenchChem. All rights reserved. 3/7

Tech Support


https://www.benchchem.com/product/b12975278?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12975278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Figure 1: Step-wise synthesis from the carboxylic acid precursor to the target amide.[2]

Structural Utility in Drug Design (The
"Regioselective Switch")

The primary value of 2-Chloro-4-fluoronicotinamide lies in the differential reactivity of its
halogen substituents.

Reactivity Hierarchy
e C4-Fluorine (
"Hot Spot"):
o The fluorine atom at position 4 is highly activated for Nucleophilic Aromatic Substitution (

) due to the electron-withdrawing nature of the pyridine nitrogen (para-position) and the
inductive effect of the adjacent amide group.

o Application: Introduction of amines, alkoxides, or thiols. This is typically the first
diversification step.

o Why Fluorine? Fluorine is a superior leaving group to chlorine in

reactions involving activated heteroaromatics due to the high electronegativity of F
stabilizing the Meisenheimer complex intermediate.

e C2-Chlorine (Cross-Coupling Handle):

o The chlorine atom at position 2 is sterically hindered by the amide and less reactive
toward

compared to C4-F. However, it remains an excellent handle for Palladium-catalyzed cross-
coupling (Suzuki-Miyaura, Buchwald-Hartwig).

o Application: Late-stage coupling to aryl or heteroaryl boronic acids.

e C3-Amide (Directing Group):
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o The amide functionality can serve as a directing group for ortho-lithiation (though risky with
halogens present) or participate in cyclization reactions to form fused bicyclic systems like
1,6-naphthyridines or pyrido[2,3-d]pyrimidines.

Reactivity Logic Diagram
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Figure 2: Orthogonal reactivity profile demonstrating the sequence of functionalization.

Handling, Stability, & Safety

As a halogenated pyridine, this compound requires specific safety protocols.
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+ Physical State: Solid (typically off-white to pale yellow powder).
o Storage: Keep in a tightly closed container under an inert atmosphere (

or Ar) at 2-8°C. Moisture sensitive (amide hydrolysis risk over long periods).

e Hazards:
o Skin/Eye Irritant: Causes serious eye irritation (H319) and skin irritation (H315).
o Respiratory: May cause respiratory irritation (H335).

o Hydrolysis Risk: In strongly acidic or basic aqueous conditions, the amide may hydrolyze
back to the acid (CAS 929022-76-4).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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